Cas no 2171703-36-7 (2-{5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyridin-2-yl}acetic acid)

• Product Name: 2-{5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyridin-2-yl}acetic acid
• CAS No: 2171703-36-7
• MF: C₂₅H₂₃N₃O₅
• MW: 445.467226266861
• CID: 5968392
• PubChem ID: 165548529
• Update Time: 2025-05-26

2-{5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyridin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyridin-2-yl}acetic acid
• EN300-1492090
• 2171703-36-7
• 2-{5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pyridin-2-yl}acetic acid

• Inchi： 1S/C25H23N3O5/c1-15(24(31)28-17-11-10-16(26-13-17)12-23(29)30)27-25(32)33-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-11,13,15,22H,12,14H2,1H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： ZUIUDQOMQMMURP-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=NC(CC(=O)O)=CC=1)=O)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 445.16377084g/mol
• Monoisotopic Mass: 445.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 118Ų

Additional information on 2-{5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyridin-2-yl}acetic acid

Introduction to 2-{5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyridin-2-yl}acetic acid (CAS No. 2171703-36-7)

2-{5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyridin-2-yl}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2171703-36-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyridine core, an amino acid derivative, and a fluorenylmethoxycarbonyl (Fmoc) protective group. The presence of these functional moieties not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The structural complexity of 2-{5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyridin-2-yl}acetic acid makes it a promising candidate for further investigation in various biological assays. The pyridine ring is a common pharmacophore in many bioactive molecules, often serving as a key interaction point with biological targets such as enzymes and receptors. In this context, the pyridine moiety in 2-{5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyridin-2-yl}acetic acid could potentially mediate binding interactions with therapeutic targets, making it an attractive scaffold for medicinal chemistry interventions.

The amide group present in the molecule is another critical feature that can influence its biological activity. Amides are frequently found in natural products and synthetic drugs due to their ability to form hydrogen bonds, which can enhance binding affinity and specificity. The specific arrangement of atoms around the amide bond in 2-{5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyridin-2-yl}acetic acid may contribute to its unique pharmacological profile, potentially enabling it to modulate biological pathways in a targeted manner.

The fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy as it serves as an amino acid protecting group in peptide synthesis. While this protective group is typically used in the context of peptide chemistry, its presence in 2-{5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyridin-2-yl}acetic acid suggests that the compound may have applications beyond simple organic synthesis. It could be employed as a building block for more complex molecules or as a precursor in the synthesis of novel bioactive compounds.

The carboxylic acid functionality at the end of the molecule provides another potential site for interaction with biological targets. Carboxylic acids are known to participate in various chemical reactions, including esterification, amidation, and coordination with metal ions. These properties could be exploited to design molecules with enhanced solubility or improved bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 2-{5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyridin-2-y lacetic acid with greater accuracy. By leveraging these tools, scientists can identify potential binding modes and optimize the compound's structure for improved efficacy and reduced toxicity. For instance, virtual screening studies have been used to identify novel drug candidates by predicting their interactions with target proteins.

In addition to computational methods, experimental approaches such as high-throughput screening (HTS) and structure-based drug design (SBDD) have played a crucial role in the development of new therapeutic agents. 2-{5}-{5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyridin-2-yl}acetic acid could serve as a valuable intermediate in these processes, providing a scaffold for further derivatization and optimization.

The versatility of cas no2171703^[1]_[1]^[1]_[1]^[1], CAS No. 2171703-36-7, lies in its ability to be modified at multiple positions while retaining its core pharmacophoric elements. This flexibility allows medicinal chemists to explore diverse chemical space and identify novel analogs with improved pharmacological properties. For example, replacing or altering one of the functional groups on the molecule could lead to changes in its solubility, metabolic stability, or target specificity.

The synthesis of cas no2171703^[1]_[1]^[1]_[1]^[1], CAS No. 2171703-36-7, presents both challenges and opportunities for synthetic chemists. The complex nature of the molecule requires careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it possible to construct such intricate structures with increasing efficiency.

The potential applications of cas no2171703^[1]_[1]^[1]_[1]^[1], CAS No. 2171703-36-7, extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. For instance, derivatives of this compound could be explored as herbicides or fungicides due to their structural similarity to known bioactive molecules.

In conclusion,cas no2171703, CAS No., 2171703-36-7, represents a fascinating example of how structural complexity can be leveraged to create molecules with potential therapeutic value. Its unique combination of functional groups makes it a versatile scaffold for further exploration by medicinal chemists and biologists alike.